Cas no 1784818-33-2 (2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 1784818-33-2
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6432049
• PubChem ID: 84668816
• Update Time: 2025-06-10

2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol
• EN300-1830202
• 1784818-33-2
• 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C10H14FNO2/c1-6-3-10(14-2)7(4-8(6)11)9(13)5-12/h3-4,9,13H,5,12H2,1-2H3
• InChI Key： OWFPOZDKQMFCLI-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(CN)O)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol

Introduction to 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 1784818-33-2)

2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1784818-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines and features a unique structural motif that combines a fluoro-substituted benzene ring with an aminoethyl side chain. The presence of both fluoro and methoxy groups on the aromatic ring, along with a methyl substituent, contributes to its distinct chemical properties and potential biological activities.

The structural configuration of 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol makes it a promising candidate for further exploration in drug discovery. The fluoro group, in particular, is well-known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug molecules. This feature has been extensively studied in the development of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The methoxy and methyl groups further fine-tune the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol has emerged as a compound of interest due to its potential applications in addressing unmet medical needs. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have hinted at its potential role in modulating enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory disorders.

The synthesis of 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group, in particular, necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted byproducts. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater efficiency, thereby facilitating the synthesis of this compound.

One of the most compelling aspects of 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol is its potential as a building block for more complex drug candidates. Researchers have explored its utility in generating derivatives with tailored biological activities by modifying its core structure or appending additional functional groups. Such derivatives may offer improved pharmacological profiles compared to the parent compound, making them attractive for clinical development.

Recent computational studies have also shed light on the molecular interactions of 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol with biological targets. Molecular docking simulations have indicated that this compound can bind effectively to certain protein pockets, suggesting its potential as an inhibitor or modulator of specific enzymatic or receptor systems. These findings provide a rational basis for designing targeted experiments to validate its biological activity in vitro and in vivo.

The pharmaceutical industry has shown increasing interest in exploring novel chemical entities like 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol for their therapeutic potential. Its unique structural features and promising preclinical data make it a valuable asset in the drug discovery pipeline. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation therapeutics.

In conclusion, 2-Amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 1784818-33) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry. Its structural complexity, combined with its favorable physicochemical properties, positions it as a promising candidate for further investigation. As our understanding of its biological activities grows, so too will its importance in addressing critical medical challenges.